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Compound of Interest

Compound Name: 3-Nitrophthalic acid

cat. No.: B027452

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
3-Nitrophthalic acid, with a central focus on its molecular weight and related characteristics.
The information is presented to support its application in research, particularly in the fields of

chemical synthesis and drug development.

Core Physicochemical Data

3-Nitrophthalic acid is an organic compound featuring a benzene ring substituted with two
carboxylic acid groups at positions 1 and 2, and a nitro group at the 3-position.[1] This
substitution pattern imparts specific chemical properties that are crucial for its role as a
versatile intermediate in organic synthesis.[1][2]

Quantitative Physicochemical Properties

The fundamental properties of 3-Nitrophthalic acid are summarized in the table below for
ease of reference and comparison.
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Property Value References
Molecular Formula CsHsNOs [1112]
Molecular Weight 211.13 g/mol
Monoisotopic Mass 211.01169 Da
CAS Number 603-11-2
Melting Point 210 - 219 °C (decomposes)
Appearance White to pale yellow crystalline
powder
Purity > 99% (HPLC)

Synthesis and Structure

The chemical structure of 3-Nitrophthalic acid is key to its reactivity. The presence of both
electron-withdrawing nitro and carboxylic acid groups on the benzene ring influences its
chemical behavior.

Synthesis Pathway Overview

A common method for the synthesis of 3-Nitrophthalic acid involves the nitration of phthalic
acid. This electrophilic aromatic substitution reaction typically utilizes a nitrating agent, such as
concentrated nitric acid, often in the presence of a strong acid catalyst like sulfuric acid. The
logical workflow for this synthesis is depicted in the diagram below.

Caption: Synthesis of 3-Nitrophthalic acid from Phthalic Acid.

Applications in Research and Development

3-Nitrophthalic acid serves as a crucial building block in the synthesis of a variety of organic
molecules. Its derivatives are utilized as intermediates in the production of dyes, pigments, and
polymers. In the pharmaceutical industry, it acts as a precursor for the development of more
complex active pharmaceutical ingredients.

Experimental Protocols
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While specific experimental protocols can vary, a general procedure for the nitration of phthalic
anhydride (a common precursor to phthalic acid) is outlined below. This serves as an illustrative
example of the synthesis of a related nitrated aromatic acid.

Synthesis of 3-Nitrophthalic Acid from Phthalic Anhydride (Illustrative Protocol)

» Preparation of the Nitrating Mixture: Carefully add 25 mL of concentrated sulfuric acid to a
flask cooled in an ice bath. Slowly add 10 mL of concentrated nitric acid to the sulfuric acid
while maintaining the low temperature.

e Reaction: In a separate flask, dissolve 15 g of phthalic anhydride in 30 mL of concentrated
sulfuric acid. Cool this mixture in an ice bath.

o Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture to the phthalic
anhydride solution, ensuring the temperature does not exceed 10 °C.

o Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and then heat it to 90 °C for 2 hours.

« |solation of Product: Pour the reaction mixture onto crushed ice. The precipitated solid is
then collected by vacuum filtration.

 Purification: The crude 3-Nitrophthalic acid is washed with cold water and can be further
purified by recrystallization from hot water.

Safety and Handling

3-Nitrophthalic acid is classified as a hazardous substance. It can cause skin irritation,
serious eye damage, and may cause respiratory irritation. Appropriate personal protective
equipment, including gloves, safety glasses, and a dust mask, should be worn when handling
this chemical. It should be stored in a well-ventilated area.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b027452?utm_src=pdf-body
https://www.benchchem.com/product/b027452?utm_src=pdf-body
https://www.benchchem.com/product/b027452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Researcher

Performs work in Stores chemical at
Pe%l Protective Bq,kl/pment (PRE) \anAdling Procedures Storage
Gloves Eyeshields Dust_Mask Work in a well-ventilated area Store at Room Temperature

Avoid contact with skin and eyes

Avoid inhalation of dust

Click to download full resolution via product page

Caption: Recommended safety and handling workflow for 3-Nitrophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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